H-L-Lys(Pentynoyl)-OH
Overview
Description
“H-L-Lys(Pentynoyl)-OH” is a derivative of the amino acid Lysine (Lys). The “H-L-” prefix indicates that the amino group of the lysine is free, while “Pentynoyl” suggests a modification on the side chain .
Synthesis Analysis
While specific synthesis methods for “H-L-Lys(Pentynoyl)-OH” are not available, amino acid derivatives are often synthesized via ring-opening polymerization of α-amino acid N-carboxyanhydrides (NCAs) .Chemical Reactions Analysis
Amino acid derivatives can undergo a variety of chemical reactions. For instance, they can participate in ring-opening polymerization reactions .Scientific Research Applications
- H-L-Lys(Pentynoyl)-OH serves as a building block for peptide synthesis. Researchers use it to introduce lysine residues into peptides or proteins. The pentynoyl group allows for further functionalization, making it valuable in drug development and bioconjugation studies .
- Polypeptides derived from H-L-Lys(Pentynoyl)-OH exhibit self-assembly behavior. These materials can form hydrogels, nanoparticles, or other supramolecular structures. Researchers explore their potential in drug delivery, tissue engineering, and biomaterials .
- By incorporating H-L-Lys(Pentynoyl)-OH into polypeptide copolymers, scientists create photosensitive hydrogels. These gels respond to light, pH, and temperature changes. Applications include controlled drug release and tissue scaffolds .
- The pentynoyl group in H-L-Lys(Pentynoyl)-OH participates in bioorthogonal reactions. Researchers use it for selective labeling of proteins, imaging studies, and tracking cellular processes .
- Researchers employ H-L-Lys(Pentynoyl)-OH as a precursor for stable isotope labeling in mass spectrometry-based proteomics. It aids in quantifying protein expression levels and studying protein dynamics .
- H-L-Lys(Pentynoyl)-OH derivatives allow researchers to probe enzyme activity and substrate specificity. They design substrates containing this lysine analog to investigate enzyme mechanisms and inhibition .
Peptide Synthesis and Modification
Self-Assembling Polypeptides
Photosensitive Hydrogels
Bioorthogonal Chemistry
Stable Isotope Labeling
Chemical Biology and Enzyme Studies
properties
IUPAC Name |
(2S)-2-amino-6-(pent-4-ynoylamino)hexanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O3/c1-2-3-7-10(14)13-8-5-4-6-9(12)11(15)16/h1,9H,3-8,12H2,(H,13,14)(H,15,16)/t9-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYIXPBHBRDRADN-VIFPVBQESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCC(=O)NCCCCC(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C#CCCC(=O)NCCCC[C@@H](C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
B8Nnj7FH5K | |
CAS RN |
1167421-22-8 |
Source
|
| Record name | N6-(1-Oxo-4-pentyn-1-yl)-L-lysine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1167421228 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N6-(1-OXO-4-PENTYN-1-YL)-L-LYSINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B8NNJ7FH5K | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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